Cas no 317319-45-2 (Benzeneacetonitrile,4-hydroxy-2-methyl-)

• Product Name: Benzeneacetonitrile,4-hydroxy-2-methyl-
• CAS No: 317319-45-2
• MF: C₉H₉NO
• MW: 147.173862218857
• CID: 301183
• PubChem ID: 22727976
• Update Time: 2025-04-19

Benzeneacetonitrile,4-hydroxy-2-methyl- Chemical and Physical Properties

Names and Identifiers

• Benzeneacetonitrile,4-hydroxy-2-methyl-
• 4-Hydroxy-2-methylbenzylcyanide
• 2-(4-hydroxy-2-methylphenyl)acetonitrile
• DTXSID60627853
• (4-Hydroxy-2-methylphenyl)acetonitrile
• 317319-45-2
• SCHEMBL6262624

• Inchi： 1S/C9H9NO/c1-7-6-9(11)3-2-8(7)4-5-10/h2-3,6,11H,4H2,1H3
• InChI Key： WTDOOXGOVBKHHV-UHFFFAOYSA-N
• SMILES： OC1C=CC(CC#N)=C(C)C=1

Computed Properties

• Exact Mass: 147.06847
• Monoisotopic Mass: 147.068413911g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 44Ų

Experimental Properties

• PSA: 44.02

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyl cyanides